Cas no 79671-06-0 (Madgpm)

• Product name: Madgpm
• CAS No: 79671-06-0
• MF: C₁₅H₂₈NO₁₄P
• MW: 477.354887008667
• CID: 564299

Madgpm Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose,2-(acetylamino)-2-deoxy-, 1-(dihydrogen phosphate), 6-ester with methyl a-D-mannopyranoside (9CI)
• methyl 6-(2-acetamido-2-deoxy-alpha-glucopyranosyl phosphate)-alpha-mannopyranoside
• Madgpm
• N-Acglu-MM-6-P
• [(2r,3r,5s,6s)-3-acetamido-5-hydroxy-6-[hydroxy-[(2r,3s,4s,5s,6r)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-methyl]tetrahydropyran-2-yl] methyl hydrogen phosphate
• N-Acetylglucosamine 1'-(methylmannopyranose 6-monophosphate)
• N-Acetylglucosamine 1'-(alpha-D-methylmannopyranose 6-phosphate)
• alpha-D-Mannopyranoside, methyl 6-(2-(acetylamino)-2-deoxy-alpha-D-glucopyrano

• Inchi： 1S/C15H28NO14P/c1-5(18)16-6-3-7(19)12(28-14(6)30-31(24,25)26-2)13(23)29-15-11(22)10(21)9(20)8(4-17)27-15/h6-15,17,19-23H,3-4H2,1-2H3,(H,16,18)(H,24,25)/t6-,7+,8-,9-,10+,11+,12+,13?,14-,15-/m1/s1
• InChI Key： IXFYMCJRFMWVTF-NBCSYCFWSA-N
• SMILES： P(=O)(O)(OC)O[C@@H]1[C@@H](C[C@@H]([C@@H](C(O)O[C@@H]2[C@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 653
• Topological Polar Surface Area: 234